BMS-566394

• Molecular Formula: C22H21F3N4O4
• Molecular Weight: 462.4 g/mol
• InChI: InChI=1S/C22H21F3N4O4/c23-22(24,25)21-27-17-3-1-2-4-18(17)29(21)11-13-5-7-14(8-6-13)19(30)26-16-9-10-33-12-15(16)20(31)28-32/h1-8,15-16,32H,9-12H2,(H,26,30)(H,28,31)/t15-,16+/m0/s1
• InChIKey: PGVYYPZKXKGBLD-JKSUJKDBSA-N

BMS-566394: Selective TACE (ADAM17) Inhibitor

BMS-566394 (CAS 503166-51-6) is a small molecule hydroxamate inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17) [1]. It was developed as a research tool to selectively block the shedding of membrane-bound pro-TNF-α, preventing the release of the soluble, pro-inflammatory cytokine [2]. Its chemical structure, (3R,4R)-N-hydroxy-4-[[4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]benzoyl]amino]oxane-3-carboxamide, is designed for high target affinity [3].

Target ADAM17-selective hydroxamate probe for TNF-α pathway studies

Selectivity Reported isoform selectivity context vs ADAM10 metalloprotease

Format Anhydrate solid-form supply for reproducible aqueous assay preparation

• [1] Moss, M. L., Sklair-Tavron, L., & Nudelman, R. (2008). Drug Insight: tumor necrosis factor-converting enzyme as a pharmaceutical target for rheumatoid arthritis. Nature Clinical Practice Rheumatology, 4(6), 300-309. View Source
• [2] O'Sullivan, S. A., et al. (2016). Fractalkine shedding is mediated by p38 and the ADAM10 protease under pro-inflammatory conditions in human astrocytes. Journal of Neuroinflammation, 13(1), 189. View Source
• [3] PubChem. (2025). Compound Summary for CID 11294179, BMS-566394. View Source

BMS-566394: Why Generic Substitution Fails

Generic substitution in TACE inhibitor research is high-risk due to significant variability in metalloproteinase selectivity profiles. While many compounds inhibit TACE, their off-target activity against other ADAM and MMP family members can confound experimental results [1]. For instance, broad-spectrum inhibitors like TMI-005 (apratastat) target multiple MMPs, while even closely related analogs like BMS-561392 exhibit a different ADAM10/17 inhibition profile, which has been shown to produce distinct biological outcomes in comparative studies [2]. This makes compound-specific procurement essential for experimental reproducibility.

Dual ADAM10/17 inhibitors (e.g., BMS-561392) may confound ADAM10-specific shedding endpoints in cell-based assays.

Dihydrate or mixed solid forms can exhibit lower kinetic solubility, potentially altering aqueous dissolution profiles and assay reproducibility.

• [1] DasGupta, S., et al. (2011). Synthesis, preliminary biological evaluation and molecular modeling of some new heterocyclic inhibitors of TACE. European Journal of Medicinal Chemistry, 46(9), 4043-4051. View Source
• [2] O'Sullivan, S. A., et al. (2016). Fractalkine shedding is mediated by p38 and the ADAM10 protease under pro-inflammatory conditions in human astrocytes. Journal of Neuroinflammation, 13(1), 189. View Source

BMS-566394: Key Differentiation Evidence

ADAM10 Selectivity in Human Astrocytes

BMS-566394 demonstrates comparable or greater potency for TACE inhibition relative to the reference inhibitor TAPI-0. Vendor data indicates an IC50 of 100 nM for BMS-566394 against ADAM17 , while TAPI-0 is reported with an IC50 of 100 nM in a separate vendor assay . This suggests BMS-566394 is at least equipotent to this common tool compound.

ADAM10 Functional Selectivity

Head-to-head

BMS-566394No significant decrease

ADAM10i / Dual iReported significant decrease

Supports ADAM17-specific study design without ADAM10 confound

Primary human astrocytes, 1 µM, 18h stimulation, n=4–8

Evidence Dimension	In vitro TACE (ADAM17) Inhibition Potency
Target Compound Data	IC50 = 100 nM
Comparator Or Baseline	TAPI-0, IC50 = 100 nM
Quantified Difference	Equipotent (100 nM vs. 100 nM)
Conditions	Biochemical assay against ADAM17/TACE

Why This Matters

This data confirms BMS-566394's potency is on par with a widely used TACE inhibitor standard, validating its utility as a research tool.

Solid-State Form & Solubility

In a direct head-to-head comparison, BMS-566394 (1 µM), a selective TACE inhibitor, did not significantly attenuate the release of soluble fractalkine (sCX3CL1) from human astrocytes stimulated with IL-1β, TNF-α, or IFN-γ [1]. In contrast, the selective ADAM10 inhibitor GI 254023X (1 µM) and the dual ADAM10/17 inhibitor BMS-561392 (1 µM) significantly reduced sCX3CL1 shedding under the same conditions [1]. This functionally confirms the selectivity of BMS-566394 for ADAM17 over ADAM10 in a complex cellular context.

Anhydrate Kinetic Solubility

Method context

~4× higher

Anhydrate form supports dissolution-critical aqueous assays

Aqueous suspension, 25°C; conversion to dihydrate complete within ~100 min

Evidence Dimension	Inhibition of sCX3CL1 Shedding
Target Compound Data	No significant inhibition (n=4-8)
Comparator Or Baseline	ADAM10 inhibitor GI 254023X: significant inhibition (p<0.001). ADAM10/17 inhibitor BMS-561392: significant inhibition (p<0.05 to p<0.001).
Quantified Difference	Functional inhibition observed only with ADAM10-targeting compounds, not with the ADAM17-selective BMS-566394.
Conditions	Human astrocytes, 1 µM compound, 18h stimulation with IL-1β, TNF-α, or IFN-γ

Why This Matters

This functional selectivity is crucial for dissecting the specific roles of ADAM17 versus ADAM10 in complex biological systems, providing a clear rationale for choosing BMS-566394 over less selective alternatives.

• [1] O'Sullivan, S. A., et al. (2016). Fractalkine shedding is mediated by p38 and the ADAM10 protease under pro-inflammatory conditions in human astrocytes. Journal of Neuroinflammation, 13(1), 189. View Source

Scaffold for TACE Inhibitor Design

Vendor data reports a high selectivity profile for BMS-566394 against other metalloproteinases. The compound exhibits IC50 values greater than 10,000 nM against MMP-1, MMP-2, MMP-9, MMP-14, ADAM10, and ADAM12 . This translates to a selectivity window of more than 100-fold over these related enzymes compared to its reported ADAM17 IC50 of 100 nM .

Medicinal Chemistry Scaffold

Class-level

Scaffold used as reference for SAR exploration; pyridine ring modification improved potency

Supports benchmark compound use in TACE inhibitor design

Based on whole blood assay and in silico modeling; no direct IC50 provided

Evidence Dimension	Inhibition of Off-Target Metalloproteinases
Target Compound Data	IC50 > 10,000 nM for MMP-1, MMP-2, MMP-9, MMP-14, ADAM10, ADAM12
Comparator Or Baseline	ADAM17 IC50 = 100 nM
Quantified Difference	>100-fold selectivity
Conditions	Biochemical assays against specified enzymes

Why This Matters

A high degree of selectivity is essential for minimizing off-target effects in cellular and in vivo models, making BMS-566394 a more reliable tool for interrogating ADAM17-specific biology compared to broad-spectrum MMP inhibitors.

BMS-566394 Validated Applications

ADAM17 Shedding in Cellular Models

As demonstrated in a comparative study on human astrocytes, BMS-566394's functional selectivity for ADAM17 makes it an ideal tool to delineate the specific contributions of ADAM17 versus ADAM10 to cytokine and chemokine shedding events [1]. Researchers investigating the regulation of fractalkine (CX3CL1) or other ADAM17-specific substrates in the central nervous system can use BMS-566394 as a selective probe alongside ADAM10 inhibitors like GI 254023X [1].

High Aqueous Solubility Assays

BMS-566394's primary application is in studies requiring specific inhibition of TNF-α release without broadly targeting other MMPs. Its reported >100-fold selectivity over MMP-1, -2, -9, and -14 makes it a superior choice over first-generation, broad-spectrum MMP inhibitors for experiments aimed at validating the role of TACE-mediated TNF-α shedding in inflammatory pathways.

Medicinal Chemistry & SAR for TACE Inhibitors

The well-characterized hydroxamate scaffold of BMS-566394 is established as a basis for the development of new heterocyclic TACE inhibitors [2]. It serves as a valuable reference standard in medicinal chemistry campaigns for benchmarking the potency and selectivity of novel TACE inhibitor candidates [2].

Application

Selection Property

Validation Focus

ADAM17-specific shedding studies

Reported ADAM10-sparing selectivity

ADAM17 substrate profiling in cell models

Aqueous buffer assay preparation

Anhydrate solid-form supply

Kinetic solubility and dissolution rate

TACE inhibitor lead optimization

Reported scaffold reference

In vitro potency and selectivity benchmarking

Colon cancer model ADAM17 studies

Reported in vivo model context

CXCR4-ADAM17 functional crosstalk

• [1] O'Sullivan, S. A., et al. (2016). Fractalkine shedding is mediated by p38 and the ADAM10 protease under pro-inflammatory conditions in human astrocytes. Journal of Neuroinflammation, 13(1), 189. View Source
• [2] DasGupta, S., et al. (2011). Synthesis, preliminary biological evaluation and molecular modeling of some new heterocyclic inhibitors of TACE. European Journal of Medicinal Chemistry, 46(9), 4043-4051. View Source